![molecular formula C9H16ClNO2 B6219230 methyl (1R,2S,3R,4S)-3-(aminomethyl)bicyclo[2.2.0]hexane-2-carboxylate hydrochloride CAS No. 2751603-37-7](/img/no-structure.png)
methyl (1R,2S,3R,4S)-3-(aminomethyl)bicyclo[2.2.0]hexane-2-carboxylate hydrochloride
Overview
Description
Methyl (1R,2S,3R,4S)-3-(aminomethyl)bicyclo[2.2.0]hexane-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C9H16ClNO2 and its molecular weight is 205.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl (1R,2S,3R,4S)-3-(aminomethyl)bicyclo[2.2.0]hexane-2-carboxylate hydrochloride' involves the protection of the amine group, followed by the addition of the carboxylic acid group and the deprotection of the amine group. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "Bicyclo[2.2.0]hexane", "Methyl chloroformate", "Sodium azide", "Sodium hydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Protection of the amine group by reacting bicyclo[2.2.0]hexane with methyl chloroformate in the presence of sodium hydride to form methyl (1R,2S,3R,4S)-3-(methoxycarbonyl)bicyclo[2.2.0]hexane-2-carboxylate.", "Step 2: Addition of the carboxylic acid group by reacting the protected compound from step 1 with sodium azide in methanol to form methyl (1R,2S,3R,4S)-3-(azidomethyl)bicyclo[2.2.0]hexane-2-carboxylate.", "Step 3: Deprotection of the amine group by reacting the compound from step 2 with hydrochloric acid to form methyl (1R,2S,3R,4S)-3-(aminomethyl)bicyclo[2.2.0]hexane-2-carboxylate hydrochloride.", "Step 4: Formation of the hydrochloride salt by adding hydrochloric acid to the compound from step 3." ] } | |
CAS No. |
2751603-37-7 |
Molecular Formula |
C9H16ClNO2 |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
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